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Compound of Interest

Compound Name: BMS-935177

Cat. No.: B606271 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a comprehensive guide for the preparation and storage of

stock solutions of BMS-935177, a potent and reversible inhibitor of Bruton's Tyrosine Kinase

(BTK). Adherence to these protocols is crucial for ensuring the stability, and activity of the

compound for reliable and reproducible experimental results. This document includes detailed

information on the physicochemical properties of BMS-935177, step-by-step instructions for

stock solution preparation, and recommended storage conditions.

Physicochemical Properties
BMS-935177 is a small molecule inhibitor with the following properties:

Property Value Source

Molecular Formula C₃₁H₂₆N₄O₃ [1][2][3]

Molecular Weight 502.57 g/mol [1][3]

CAS Number 1231889-53-4 [1][2]

Appearance Crystalline solid [4]
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Solubility
The solubility of BMS-935177 in common laboratory solvents is summarized below. It is

essential to use fresh, high-purity solvents to achieve optimal dissolution.

Solvent Solubility
Concentration
(mM)

Notes Source

DMSO 100 mg/mL 198.98 mM

Use fresh DMSO

as moisture can

reduce solubility.

[2][5]

Ethanol 88 - 100 mg/mL
~175.1 - 198.98

mM
[1][2]

Water Insoluble - [1][2]

Mechanism of Action and Signaling Pathway
BMS-935177 is a potent and selective reversible inhibitor of Bruton's tyrosine kinase (BTK),

with an IC50 of approximately 2.8 to 3 nM.[2][6][7] BTK is a critical component of the B-cell

receptor (BCR) signaling pathway, which plays a central role in B-cell development,

proliferation, and survival.[8][9][10] By inhibiting BTK, BMS-935177 effectively blocks

downstream signaling cascades, leading to the inhibition of calcium flux and CD69 surface

expression in B cells.[2][3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b606271?utm_src=pdf-body
https://www.selleckchem.com/products/bms-935177.html
https://www.selleckchem.com/datasheet/bms-935177-S834801-DataSheet.html
https://www.adooq.com/bms-935177.html
https://www.selleckchem.com/products/bms-935177.html
https://www.adooq.com/bms-935177.html
https://www.selleckchem.com/products/bms-935177.html
https://www.benchchem.com/product/b606271?utm_src=pdf-body
https://www.selleckchem.com/products/bms-935177.html
https://www.medchemexpress.com/BMS-935177.html
https://www.selleckchem.com/btk.html
https://pubmed.ncbi.nlm.nih.gov/27531604/
https://www.osti.gov/biblio/1347757
https://pubmed.ncbi.nlm.nih.gov/38542207/
https://www.benchchem.com/product/b606271?utm_src=pdf-body
https://www.selleckchem.com/products/bms-935177.html
https://www.biochempartner.com/reference-1576257
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


B-Cell Receptor
(BCR)

Lyn/Syk

Antigen
Binding

Bruton's Tyrosine Kinase
(BTK)

Phosphorylation

PLCγ2

Activation

IP3 / DAG

PIP2
Hydrolysis

Calcium Flux

Release from ER

NF-κB, NFAT, AP-1
Activation

PKC Activation

Gene Expression
(Proliferation, Survival)

BMS-935177

 Inhibition

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b606271?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Simplified diagram of the BTK signaling pathway and the inhibitory action of BMS-
935177.

Experimental Protocols
Materials and Equipment

BMS-935177 powder

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Stock Solution Preparation Protocol
This protocol describes the preparation of a 10 mM stock solution of BMS-935177 in DMSO.

Preparation: Before opening, bring the vial of BMS-935177 powder to room temperature.

This prevents the condensation of moisture, which can affect the compound's stability and

solubility.

Weighing: Accurately weigh the desired amount of BMS-935177 powder using a calibrated

analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 5.026 mg of BMS-935177.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the BMS-
935177 powder. To continue the example, add 1 mL of DMSO to 5.026 mg of the compound.

Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.

The resulting solution should be clear and free of any visible particulates. Gentle warming

(e.g., in a 37°C water bath) may be used to aid dissolution if necessary, but avoid excessive

heat.
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Aliquoting: To prevent degradation from repeated freeze-thaw cycles, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.[1][2]

Molarity Calculation
The following formula can be used to calculate the mass of BMS-935177 required to prepare a

stock solution of a specific concentration and volume:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )

Example Calculation for a 10 mM Stock Solution in 1 mL:

Mass (mg) = 10 mM x 1 mL x 502.57 g/mol = 5.0257 mg

Storage and Stability
Proper storage is critical to maintain the biological activity of BMS-935177.

Solid Compound
Storage Condition Duration Source

-20°C (Lyophilized) Up to 3 years [1][2]

The solid powder should be stored in a tightly sealed container, protected from light and

moisture.

Stock Solutions
Storage Condition Solvent Duration Source

-80°C DMSO Up to 2 years [6]

-20°C DMSO Up to 1 month [1][2]

Aliquoted stock solutions should be stored at the recommended temperatures to ensure long-

term stability. Avoid repeated freeze-thaw cycles. When stored at -80°C, the solution should be

used within two years, and when stored at -20°C, it should be used within one year.[6]
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Safety Precautions
BMS-935177 is intended for research use only. Standard laboratory safety practices should be

followed when handling this compound. This includes wearing appropriate personal protective

equipment (PPE) such as gloves, a lab coat, and safety glasses. All handling of the powder

should be conducted in a chemical fume hood. For detailed safety information, refer to the

Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b606271#bms-935177-stock-solution-preparation-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b606271#bms-935177-stock-solution-preparation-and-storage
https://www.benchchem.com/product/b606271#bms-935177-stock-solution-preparation-and-storage
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606271?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

